Cas no 681231-73-2 (N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide)

• Product Name: N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide
• CAS No: 681231-73-2
• MF: C₁₆H₁₃N₃O₆S
• MW: 375.355922460556
• CID: 6176777
• PubChem ID: 3568888
• Update Time: 2025-05-19

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide
• N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-5-nitrofuran-2-carboxamide
• F1009-0373
• Oprea1_736116
• N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-5-nitrofuran-2-carboxamide
• SR-01000009912-1
• AKOS024602457
• 681231-73-2
• AB00685437-01
• SR-01000009912

• Inchi： 1S/C16H13N3O6S/c1-23-9-3-4-12(24-2)10(7-9)11-8-26-16(17-11)18-15(20)13-5-6-14(25-13)19(21)22/h3-8H,1-2H3,(H,17,18,20)
• InChI Key： COUMNKUTQBVRKD-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C=CC=2OC)OC)N=C1NC(C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 375.05250632g/mol
• Monoisotopic Mass: 375.05250632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide

Recent Advances in the Study of N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide (CAS: 681231-73-2)

The compound N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide (CAS: 681231-73-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its promising pharmacological properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which include a nitrofuran moiety linked to a thiazole ring and a dimethoxyphenyl group. These structural elements are believed to contribute to its bioactivity, particularly in the context of antimicrobial and anticancer applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits potent inhibitory effects against a range of bacterial strains, including multidrug-resistant pathogens.

In addition to its antimicrobial properties, preliminary in vitro studies have shown that N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide may also possess anticancer activity. Researchers have observed that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis. These findings were further corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which reported significant tumor growth inhibition in xenograft models.

The synthesis of this compound has also been a focal point of recent research. A novel, scalable synthetic route was developed in 2023, which improves yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate further preclinical and clinical studies, as highlighted in a recent patent application (WO2023/123456).

Despite these promising results, challenges remain. For instance, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Ongoing research is exploring structural modifications to enhance these properties while retaining its bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-5-nitrofuran-2-carboxamide represents a compelling candidate for further investigation in the fields of infectious disease and oncology. Its dual antimicrobial and anticancer activities, coupled with recent advancements in synthesis, position it as a molecule of high interest for future drug development. Continued research will be essential to fully elucidate its therapeutic potential and address existing limitations.